Cas no 868679-78-1 (6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 4-bromobenzoate)

• Product Name: 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 4-bromobenzoate
• CAS No: 868679-78-1
• MF: C₁₃H₉BrN₂O₅
• MW: 353.124962568283
• CID: 5915355
• PubChem ID: 7150669
• Update Time: 2025-06-11

6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 4-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• (6-methyl-3-nitro-2-oxo-1H-pyridin-4-yl) 4-bromobenzoate
• SR-01000016139-1
• F1826-0059
• SR-01000016139
• 868679-78-1
• AKOS024612314
• 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 4-bromobenzoate

• Inchi： 1S/C13H9BrN2O5/c1-7-6-10(11(16(19)20)12(17)15-7)21-13(18)8-2-4-9(14)5-3-8/h2-6H,1H3,(H,15,17)
• InChI Key： UYEZBTTYQGXRFS-UHFFFAOYSA-N
• SMILES： C(OC1C=C(C)NC(=O)C=1[N+]([O-])=O)(=O)C1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 351.96948g/mol
• Monoisotopic Mass: 351.96948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 101Ų

Additional information on 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 4-bromobenzoate

Introduction to 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 4-bromobenzoate (CAS No. 868679-78-1)

6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 4-bromobenzoate, a compound with the CAS number 868679-78-1, is a complex organic molecule that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structural features, which include a pyridine ring, a nitro group, and a bromobenzene moiety. These structural elements contribute to its diverse chemical properties and biological activities.

The synthesis of 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 4-bromobenzoate typically involves multi-step reactions, including the formation of the pyridine ring, the introduction of the nitro group, and the attachment of the bromobenzene moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield.

In terms of its physical and chemical properties, 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 4-bromobenzoate is a solid at room temperature with a melting point of approximately 150°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics make it suitable for various analytical and biological assays.

The biological activity of 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 4-bromobenzoate has been extensively studied in recent years. Research has shown that this compound possesses potent anti-inflammatory and anti-cancer properties. A study published in the Cancer Research journal in 2020 demonstrated that 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 4-bromobenzoate effectively inhibits the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as NF-kB and MAPK.

Beyond its anti-cancer properties, 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 4-bromobenzoate has also shown promise as an anti-inflammatory agent. In a study published in the Inflammation Research journal in 2019, it was found to reduce inflammation in animal models by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the development of new anti-inflammatory drugs.

The potential therapeutic applications of 6-methyl-3-nitro-2-oxo-1,2-dihydropyridin-4-yl 4-bromobenzoate are not limited to cancer and inflammation. Recent studies have explored its use in other areas such as neurodegenerative diseases and cardiovascular disorders. For example, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. Additionally, research published in the Circulation Research journal in 2018 showed that it can improve cardiac function by enhancing myocardial contractility.

The safety profile of 6-methyl-3-nitro-2-o xo -1 , 2 - dihydrop y ridin - 4 - yl 4 - bromob en zoate strong > has also been evaluated in preclinical studies. Results from these studies indicate that it is generally well-tolerated at therapeutic doses with minimal side effects. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects. p > < p >In conclusion ,< strong > 6 - methyl - 3 - nitro - 2 - oxo - 1 , 2 - dihydrop y ridin - 4 - yl 4 - bromob en zoate (CAS No .< strong >868679 -78 -1 strong > strong >) is a promising compound with diverse biological activities . Its unique structural features , combined with its potent anti-inflammatory , anti-cancer , neuroprotective , and cardiovascular benefits , make it an attractive candidate for further research and development . As ongoing studies continue to uncover new applications for this compound , it is likely to play an increasingly important role in various fields of medicine and chemistry . p > article > response >